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Compound of Interest

Compound Name: 3,4-Dichlorobenzotrichloride

Cat. No.: B076638

A Note on Industrial Synthesis Protocols

Detailed industrial production methods and experimental protocols for chemical compounds
such as 3,4-Dichlorobenzotrichloride are not provided to ensure adherence to safety
guidelines and prevent the misuse of information. The following information is for educational
and research purposes and focuses on the general properties, applications, and safety
considerations of this chemical intermediate.

Overview of 3,4-Dichlorobenzotrichloride

3,4-Dichlorobenzotrichloride, also known as a,a,a,3,4-Pentachlorotoluene, is a chemical
compound that serves as an intermediate in the synthesis of various other chemicals. It is
characterized as a slightly opaque, pale yellow liquid under standard conditions.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 3,4-Dichlorobenzotrichloride is
presented below.
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Property Value

CAS Number 13014-24-9

Molecular Formula C7H3CI5

Appearance Slightly opaque pale yellow liquid
Density 1.576 g/mL at 25 °C

Boiling Point 138°-140° C at 12 mbar
Synonyms a,a,0,3,4-Pentachlorotoluene

Sources:[1][2]

General Synthesis Overview

From a high-level perspective, the synthesis of 3,4-Dichlorobenzotrichloride can be achieved
through the chlorination of 4-chlorobenzotrichloride.[2][3] This process typically involves the
introduction of chlorine gas to the starting material in the presence of a catalyst.[2]

Applications and Uses

3,4-Dichlorobenzotrichloride is primarily utilized as a chemical intermediate in the production
of a variety of other compounds. A significant application is its use in the synthesis of 3,4-
Dichlorobenzotrifluoride, which is produced by reacting 3,4-Dichlorobenzotrichloride with
anhydrous hydrogen fluoride.[4] This resulting compound, 3,4-Dichlorobenzotrifluoride, is a vital
intermediate in the manufacturing of pharmaceuticals, agrochemicals like herbicides and
insecticides, and dyes.[3][4]

The broader class of dichlorobenzyl chlorides and their derivatives are important in the
pharmaceutical industry. For instance, the related compound 3,4-Dichlorobenzyl chloride is a
key intermediate in the synthesis of the antidepressant sertraline.

Safety and Handling

Due to its hazardous nature, strict safety precautions are necessary when handling 3,4-
Dichlorobenzotrichloride.
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Hazard Classification

o Skin and Eye Damage: It is known to cause severe skin burns and eye damage.
e Combustibility: The compound is likely combustible.[1]

o Aquatic Toxicity: It is very toxic to aquatic life with long-lasting effects.[5]

Precautionary Measures and Personal Protective
Equipment (PPE)

When working with 3,4-Dichlorobenzotrichloride, it is crucial to use appropriate personal
protective equipment and follow safety protocols.

o Personal Protective Equipment: Recommended PPE includes faceshields, gloves, and
goggles.

e Handling: Do not breathe dust or mists. In case of skin contact, immediately remove all
contaminated clothing and rinse the skin with water. If swallowed, rinse the mouth but do not
induce vomiting.

o Storage: Store in a well-ventilated place and keep the container tightly closed.[5]

The information provided here is a summary and should be supplemented with a thorough
review of the Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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